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Compound of Interest

Compound Name: (1S,2S)-Bortezomib

Cat. No.: B193255

(1S,2S)-Bortezomib is a potent cytotoxic agent requiring meticulous handling and disposal
procedures to ensure the safety of laboratory personnel and the environment.[1] As a
compound fatal if swallowed, in contact with skin, or inhaled, and one that can cause organ
damage through repeated exposure, strict adherence to the following protocols is imperative.[1]

[2]

Personal Protective Equipment (PPE)

The primary defense against exposure to (1S,2S)-Bortezomib is the consistent and correct
use of appropriate Personal Protective Equipment (PPE).[3] All personnel must be trained in
the proper donning and doffing of PPE.
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PPE Category Item Specification
Double gloving with
chemotherapy-tested nitrile or
neoprene gloves is mandatory.
Hand Protection Gloves [1][4] Gloves should be

changed frequently and
immediately if they become

contaminated.[1]

Body Protection

Protective Clothing

A disposable, solid-front gown
with long sleeves and tight-
fitting cuffs must be worn.[1][5]
An apron may also be
required.[6][7]

Eye Protection

Safety Goggles & Face Shield

Chemical splash goggles and
a face shield are necessary to
protect against splashes and

aerosols.[1][5]

Respiratory Protection

Respirator

A NIOSH-approved N95 or
higher-level respirator should
be used when handling the
powder form outside of a
containment system. For
potential uncontrolled
releases, a positive-pressure,
air-supplied respirator is

recommended.[1]

Operational Plan for Handling

All handling of (1S,2S)-Bortezomib should occur within a designated area, such as a chemical

fume hood or a biological safety cabinet, to minimize exposure risk.[5]

Preparation of Work Area:

o Ensure the designated containment area (e.g., fume hood) is clean and decontaminated.
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» Cover the work surface with a disposable, absorbent bench liner.[1]

o Assemble all necessary materials, including the compound, solvents, and equipment, within
the containment area before beginning work.[1]

Donning PPE:

o Before entering the designated handling area, put on all required PPE as specified in the
table above.

Weighing and Reconstitution:

» When weighing the powder, use anti-static weighing paper or a weigh boat to prevent
dispersal.[1]

o For reconstitution, carefully add the specified solvent to the vial containing Bortezomib.
» Securely cap the vial and vortex until the compound is fully dissolved.[1]
o Prepare aliquots in single-use volumes to prevent repeated freeze-thaw cycles.[1]

o Clearly label each aliquot with the compound name, concentration, date, and user's initials.

[1]
Storage:

o Store unopened vials at a controlled room temperature of 25°C (77°F), with excursions
permitted between 15°C to 30°C (59°F to 86°F), and protect from light.[8]

o For long-term stability, store aliquots at -20°C or -80°C.[1]

o Reconstituted Bortezomib should be administered within 8 hours of preparation if stored at
25°C (77°F).[8]

Disposal Plan

All materials that come into contact with (1S,2S)-Bortezomib are considered hazardous waste
and must be disposed of in accordance with institutional and local regulations for cytotoxic
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waste.[1][9]

o Sharps: Needles, syringes, and other contaminated sharps must be placed in a designated,
puncture-resistant sharps container for cytotoxic waste.[1]

o Solid Waste: All disposable PPE (gloves, gowns, shoe covers), bench liners, and other
contaminated materials are to be placed in a clearly labeled, leak-proof cytotoxic waste
container.[1]

e Liquid Waste: Unused Bortezomib solutions and contaminated solvents must be collected in
a designated hazardous waste container for chemical waste.[1]

Spill Management
In the event of a spill, immediate action is required to contain and clean the area.
o Secure the Area: Alert others and prevent access to the spill location.[3]

o Don PPE: Wear appropriate PPE, including double gloves, a gown, eye protection, and a
respirator, before addressing the spill.[3][6]

o Containment: Use a spill kit with absorbent materials to contain the spill and prevent it from
spreading.[3][5]

e Cleanup: Carefully collect all contaminated absorbent materials and place them in a
designated cytotoxic waste container.[3]

» Decontamination: Clean the spill area with soap and water or another appropriate cleaning
agent.[3][10]

e Reporting: Report the spill to the appropriate safety personnel and complete any necessary
documentation.[3]

Caption: Workflow for handling and disposal of (1S,2S)-Bortezomib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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